Cas no 2060026-91-5 (2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide)

• Product Name: 2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide
• CAS No: 2060026-91-5
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD30498843
• CID: 5193129
• PubChem ID: 137703271
• Update Time: 2025-10-31

2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• CID 137703271
• Propanamide, 2-chloro-N-(3-ethoxy-5-methylphenyl)-
• 2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide

• MDL： MFCD30498843
• Inchi： 1S/C12H16ClNO2/c1-4-16-11-6-8(2)5-10(7-11)14-12(15)9(3)13/h5-7,9H,4H2,1-3H3,(H,14,15)
• InChI Key： QSALUAQMHKCIRY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(OCC)=C1)(=O)C(Cl)C

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 389.9±37.0 °C(Predicted)
• pka: 12.71±0.70(Predicted)

Additional information on 2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide

Comprehensive Overview of 2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide (CAS No. 2060026-91-5)

2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide, with the CAS number 2060026-91-5, is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in crop protection and intermediate synthesis. The presence of both chloro and ethoxy functional groups in its structure makes it a versatile candidate for further chemical modifications and studies.

In recent years, the demand for sustainable agrochemicals has surged, driven by global concerns over food security and environmental impact. Researchers are increasingly focusing on compounds like 2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide due to its potential role in developing eco-friendly pesticides. Its molecular design allows for targeted action, minimizing harm to non-target species, a feature highly sought after in modern integrated pest management (IPM) systems. This aligns with the growing trend of green chemistry in agricultural practices.

The pharmaceutical industry also shows interest in 2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide as a building block for drug discovery. Its structural motifs are valuable in synthesizing bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. With the rise of precision medicine, such intermediates are critical for creating tailored therapies. Questions like "How does 2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide interact with biological systems?" or "What are its metabolic pathways?" are frequently explored in academic and industrial research.

From a synthetic chemistry perspective, the compound's reactivity and stability under various conditions are key areas of investigation. Laboratories often optimize reaction conditions to improve yield and purity, addressing common challenges like byproduct formation or scalability. The compound's solubility and crystallinity properties are also studied to enhance formulation processes, especially for controlled-release applications in agriculture.

Environmental and toxicological profiles of 2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide are another focal point. Regulatory bodies and manufacturers prioritize understanding its degradation pathways and ecotoxicity to ensure compliance with global standards such as REACH and EPA guidelines. This is particularly relevant given the increasing consumer awareness about chemical safety and sustainable sourcing.

In summary, 2-chloro-N-(3-ethoxy-5-methylphenyl)propanamide (CAS No. 2060026-91-5) represents a multifaceted compound with promising applications in both agrochemical and pharmaceutical sectors. Its study intersects with contemporary themes like green synthesis, drug development, and environmental stewardship, making it a subject of ongoing scientific and industrial interest.